Cas no 2052-63-3 (13-cis-Retinol)

13-cis-Retinol Properties

Names and Identifiers

• Retinol, 13-cis-
• 13-cis-Retinol
• 12-CIS-RETINOL
• (13CH3)-toluene
• (13Z)-retinol
• [7t,9t,11t,13c]-Retinol
• < methyl-13C> toluene
• 13CH3-toluene
• 13-cis retinol
• 13-cis vitamin A
• 13C-Methyl-benzol
• 3.7-Dimethyl-1t-(2.2.6-trimethyl-cyclohexen-(6)-yl)-nonatetraen-(1.3t.5t.7c)-ol-(9)
• 487082_ALDRICH
• A-13C
• I01-16779
• Methyl-13C-benzene
• Toluene-
• toluene-(13)CH3
• toluene-methyl-13C
• NEOVITAMIN A [MI]
• (2Z, 4E, 6E, 8E)-3, 7-dimethyl-9-(2, 6, 6-trimethylcyclohexen-1-yl)nona-2, 4, 6, 8-tetraen-1-ol
• GTPL6672
• CHEBI:45479
• (2Z,4E,6E,8E)-3,7-DIMETHYL-9-(2,6,6-TRIMETHYL-1-CYCLOHEXENYL)NONA-2,4,6,8-TETRAEN-1-OL
• neo-Retinol
• J72YRO1DWF
• PD049905
• NCGC00163112-01
• 2052-63-3
• BRD-K13927029-001-01-9
• DTXSID001317301
• (11-cis,13-cis)-Retinol acetate
• SCHEMBL13449078
• 13Z-retinol
• LMPR01090011
• 11,13-Di-cis-vitamin A acetate
• (2Z,4E,6E,8E)-3,7-dimethyl-9-(2,6,6-trimethylcyclohexen-1-yl)nona-2,4,6,8-tetraen-1-ol
• NEOVITAMIN A1
• Q27070772
• 13-cis-Vitamin A
• (13cis)-retinol
• Spectrum5_001999
• UNII-J72YRO1DWF
• Neovitamin A
• 11-cis-13-cis-Retinyl acetate
• Retinol, (13Z)-
• C19962
• 11-cis-13-cis-Retinol acetate
• CHEMBL1454290
• (2Z,4E,6E,8E)-3,7-dimethyl-9-(2,6,6-trimethylcyclohex-1-en-1-yl)nona-2,4,6,8-tetraen-1-ol
• +Expand

• InChIKey： FPIPGXGPPPQFEQ-BOOMUCAASA-N
• Inchi： InChI=1S/C20H30O/c1-16(8-6-9-17(2)13-15-21)11-12-19-18(3)10-7-14-20(19,4)5/h6,8-9,11-13,21H,7,10,14-15H2,1-5H3/b9-6+,12-11+,16-8-,17-13-
• SMILES： OC/C=C(\C=C\C=C(/C=C/C1=C(C)CCCC1(C)C)\C)/C

Computed Properties

• Exact Mass: 286.23
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 5
• Monoisotopic Mass: 286.23
• Heavy Atom Count: 21
• Complexity: 496
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 4
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 5.7
• Topological Polar Surface Area: 20.2A^2

Experimental Properties

• LogP: 5.51030
• PSA: 20.23000
• Refractive Index: 1.549
• Boiling Point: 421.2±14.0 °C at 760 mmHg
• Melting Point: 58-60°
• Vapor Pressure: 0.0±2.3 mmHg at 25°C
• Flash Point: 147.3±16.4 °C
• Solubility: Chloroform (Slightly), Ethyl Acetate (Slightly), Methanol (Slightly)
• Density: 1.0±0.1 g/cm3